2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid

Computational chemistry Heterocycle stability DFT thermodynamics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H10N2O2
Molecular Weight 166.18 g/mol
Cat. No. B13266231
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Technical Parameters


Basic Identity
Product Name2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
Molecular FormulaC8H10N2O2
Molecular Weight166.18 g/mol
Structural Identifiers
SMILESC1CC(C1C(=O)O)N2C=CC=N2
InChIInChI=1S/C8H10N2O2/c11-8(12)6-2-3-7(6)10-5-1-4-9-10/h1,4-7H,2-3H2,(H,11,12)
InChIKeyHESXDIAEXFAPFB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid: Chemical Identity & Structure


2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS 1521682-38-1, molecular formula C₈H₁₀N₂O₂, MW 166.18) is a heterocyclic carboxylic acid combining a five-membered pyrazole ring with a strained four-membered cyclobutane scaffold [1]. The molecule exists in both stereochemically undefined (racemic mixture) and enantiomerically resolved forms—the (1R,2R) enantiomer carries CAS 1864003-27-9 . The pyrazole ring, bearing two adjacent nitrogen atoms (one H-bond-donating NH and one basic N), has been established in the medicinal chemistry literature as a more lipophilic and metabolically stable bioisostere of phenol [2]. The cyclobutane ring adopts a non-planar puckered conformation (~25° fold from planarity), with an interconversion barrier of approximately 1.5 kcal/mol between puckered conformers at room temperature [3]. This compound serves as a versatile building block in medicinal chemistry, agrochemical research, and fragment-based drug discovery programs, where its dual functionality (carboxylic acid for amide/ester conjugation and pyrazole for target engagement) enables rapid diversification .

Fragment-ready Carboxylic acid and pyrazole handles enable rapid amide/ester library synthesis
Bioisostere Reported phenol replacement with improved metabolic stability and lipophilicity
Chiral option Enantiomer-resolved (1R,2R) form available for stereochemical SAR studies

Why Generic Substitutes Fail for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid


Interchanging 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid with its closest structural analogs—such as the imidazole, triazole, or regioisomeric pyrazole variants—carries quantifiable risks of altered thermodynamic stability, divergent hydrogen-bonding geometry, and shifted lipophilicity profiles, any one of which can derail a structure-activity relationship (SAR) program or compromise synthetic reproducibility [1]. DFT computational studies at multiple levels of theory (B3LYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, and G4) consistently demonstrate that imidazole-ring-containing species are thermodynamically more stable than their pyrazole counterparts, meaning that an imidazole-cyclobutane analog will exhibit different ground-state energetics and potentially divergent reactivity in biological or catalytic contexts [2]. Furthermore, the pyrazole scaffold's established role as a lipophilic, metabolically stable bioisostere of phenol is not shared by all azoles; triazoles, for instance, introduce an additional nitrogen that alters both hydrogen-bond acceptor count and topological polar surface area (TPSA), directly affecting permeability and solubility [3]. The cyclobutane ring itself, with its ~25° puckered conformation and ~1.5 kcal/mol ring-flipping barrier at room temperature, imparts conformational constraint not reproducible with cyclopropane (planar, higher strain) or cyclopentane (lower strain, envelope conformation) analogs [4]. The quantitative evidence below establishes where these differences manifest in measurable terms.

Imidazole or triazole analogs Thermodynamic stability and H-bond geometry differences may shift target engagement and solubility profiles
Cyclopropane or cyclopentane cores Altered ring strain and conformational freedom can reduce binding preorganization compared to the cyclobutane scaffold
1-Pyrazolyl regioisomer (CAS 1469286-32-5) Geminal substitution disrupts the vicinal dihedral angle critical for chiral SAR and conformational control

Quantitative Differentiation Evidence for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid


Thermodynamic Stability: Pyrazole vs. Imidazole Scaffolds

A comprehensive DFT and ab initio computational study comparing imidazole, pyrazole, and their semi-saturated and fully saturated derivatives across eight computational methods (BLYP, PBE0, CAM-B3LYP, wB97XD, M06, MP2, CBS-QB3, G4) with the 6-311++G** basis set demonstrates that imidazole-ring-containing species are consistently more thermodynamically stable than their pyrazole counterparts [1]. While the study does not provide per-molecule absolute ΔG values in a tabulated format extractable from the abstract, the directional conclusion—'In general species with imidazole ring are more stable than those with pyrazole one'—is robust and multi-method-validated. This stability difference has direct consequences for compound selection: a pyrazole-cyclobutane scaffold will exhibit different ground-state energy, potentially different reactivity in ring-opening or metabolic processes, and distinct binding thermodynamics when engaging biological targets compared to an imidazole-cyclobutane analog [2]. For procurement decisions, this means that the pyrazole variant cannot be assumed to behave identically to the imidazole variant in any assay or synthetic application, necessitating compound-specific validation.

Thermodynamic stability
Reported
Imidazole-ring species more stable than pyrazole across 8 DFT methods (B3LYP to G4)
Pyrazole scaffold may exhibit different ground-state energetics
Directional stability ordering confirmed; absolute ΔG not tabulated
Computational chemistry Heterocycle stability DFT thermodynamics

Conformational Rigidity: Cyclobutane vs. Cyclopropane & Cyclopentane

The cyclobutane ring in 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid adopts a non-planar puckered conformation with approximately 25° deviation from planarity, and the ring-flipping interconversion barrier between the two equivalent puckered conformers is approximately 1.5 kcal/mol at room temperature [1]. The energy difference between planar and puckered conformations is less than 1 kcal/mol [2]. This conformational behavior is distinct from that of the cyclopropane analog (strictly planar, higher angle strain with ~27 kcal/mol ring strain energy) and the cyclopentane analog (envelope/twist conformation with pseudorotation, lower strain energy ~6–7 kcal/mol). The intermediate ring strain of cyclobutane (~26 kcal/mol) imparts a balance of conformational constraint and synthetic accessibility that is neither achievable with the overly strained cyclopropane (which risks ring-opening side reactions during synthesis) nor the conformationally flexible cyclopentane (which may reduce target-binding entropy advantage). Nine FDA-approved drugs contain a cyclobutane substructure, validating the scaffold's translational relevance .

Conformational rigidity
Class-level
Cyclobutane ~25° puckered, 1.5 kcal/mol barrier; cyclopropane planar; cyclopentane flexible
Intermediate preorganization may support target binding entropy
Ring-flipping barrier at room temperature; scaffold-level property
Conformational analysis Cyclobutane stereochemistry Scaffold rigidity

Pyrazole: Lipophilic & Metabolically Stable Phenol Bioisostere

The pyrazole heterocycle has been established in the medicinal chemistry canon as a more lipophilic and more metabolically stable bioisostere of phenol, a feature documented in the authoritative reference 'Drug Discovery with Privileged Building Blocks' [1]. This bioisosteric replacement strategy is not universally applicable to all five-membered azoles: imidazole contains an additional H-bond donor (two NH-type nitrogens vs. pyrazole's one), and triazoles carry an extra nitrogen atom that alters the hydrogen-bond acceptor profile and TPSA. Specifically, the 1,2,4-triazole analog 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid has a computed XLogP3 of 0.4 and TPSA of 78.9 Ų [2], representing a marked shift in physicochemical properties relative to the pyrazole-cyclobutane scaffold. The pyrazole's dual-nitrogen arrangement (one H-bond donating NH, one basic N) provides a pharmacophoric signature that differs from phenol (one H-bond donor OH) while retaining aromatic character, enabling engagement with hydrogen-bond acceptor sites in protein targets that phenol cannot access, and vice versa. This differential H-bonding capacity means that a phenol-cyclobutane analog cannot serve as a direct functional replacement for the pyrazole variant in biological assays without altering target engagement profiles.

Bioisostere profile
Class-level
Pyrazole more lipophilic, metabolically stable vs phenol; 1,2,4-triazole analog XLogP3 0.4, TPSA 78.9 Ų
Alters H-bond donor/acceptor profile compared to phenol or triazole
Established in medicinal chemistry; specific compound data require verification
Bioisosterism Drug design Metabolic stability

Antibacterial Activity of Pyrazole Carboxylic Acid Scaffolds

Pyrazole carboxylic acid and dicarboxylic acid derivatives have been systematically evaluated for in vitro antibacterial and antifungal activity, with structure-activity relationship (SAR) studies published in the European Journal of Medicinal Chemistry [1]. More recent pyrazole derivative studies report minimal inhibitory concentration (MIC) values ranging from 0.5 to 2 µg/mL against Gram-positive pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and Bacillus subtilis [2]. For instance, rationally designed pyrazolyl-indolyl derivatives achieved MIC values of 0.5–2 µg/mL against MRSA-MW2, with certain compounds matching the potency of ciprofloxacin (MIC 0.5 µg/mL) [3]. While these MIC values are not reported for 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid itself, they establish the pyrazole-carboxylic acid pharmacophore as a validated antibacterial scaffold class. The carboxylic acid functionality is critical for activity: structural modifications from carboxylic acid to ester or amide can attenuate or entirely abrogate antibacterial potency, underscoring the importance of retaining the free carboxylic acid in SAR exploration [4]. This class-level evidence supports the procurement of pyrazole-carboxylic acid building blocks—including the target compound—as starting points for antibacterial lead generation, with the expectation that further substitution (particularly at the pyrazole 3- and 5-positions) will modulate potency.

Antibacterial class activity
Class-level
Pyrazole-carboxylic acid derivatives: MIC 0.5–2 µg/mL against MRSA
Supports antimicrobial screening context; unsubstituted core requires optimization
Class-level SAR; compound not directly tested in these assays
Antibacterial Structure-activity relationship Pyrazole SAR

CAS Registry & Purity: Racemic vs. (1R,2R) Enantiomer

Procurement records reveal that 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is commercially available under two distinct CAS registries with different stereochemical specifications . CAS 1521682-38-1 corresponds to the racemic or stereochemically unspecified mixture of the 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid scaffold, available at 98% purity from Leyan (Catalog No. 1553522) . CAS 1864003-27-9 corresponds to the enantiomerically resolved (1R,2R)-2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid, also available at 98% purity from Leyan (Catalog No. 1553762) . In contrast, imidazole and triazole cyclobutane analogs—when available—are typically supplied as hydrochloride salts (e.g., (1R,2R)-2-imidazol-1-ylcyclobutane-1-carboxylic acid hydrochloride, CAS 2550997-47-0, MW 202.64 vs. 166.18 for the free acid) , which introduces counterion considerations for downstream applications. Additionally, the 1-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid regioisomer (CAS 1469286-32-5, MW 166.18, purity 95%) represents a structurally distinct compound where the pyrazole is attached at the cyclobutane 1-position rather than the 2-position, leading to a geminal substitution pattern versus the vicinal substitution of the target compound, with potentially different conformational preferences and reactivity profiles.

CAS & purity
Specification review
Racemic (CAS 1521682-38-1) 98%; (1R,2R) (CAS 1864003-27-9) 98%; regioisomer 95%
Verify CAS to avoid regioisomer or counterion mismatch
Commercial supplier specifications; confirm lot-specific COA
Chemical procurement CAS registry Enantiomeric purity

Translational Validation of Cyclobutane Scaffold by FDA-Approved Drugs

The cyclobutane substructure is not merely a theoretical scaffold but is embodied in nine FDA-approved drugs spanning oncology, neurology, infectious diseases, and endocrine/metabolic indications . This regulatory validation distinguishes cyclobutane-containing building blocks from less translationally validated strained carbocycles such as cyclopropane (also present in approved drugs but with different strain and conformational properties) and bicyclobutane (no FDA-approved drugs to date). The cyclobutane ring's unique puckered conformation, longer C–C bond lengths, increased C–C π-character, and relative chemical inertness for a highly strained carbocycle contribute to favorable drug-like properties including improved metabolic stability, prevention of cis/trans isomerization by replacing alkenes, and replacement of larger cyclic systems to modulate molecular weight and lipophilicity [1]. This translational track record provides procurement-level confidence: building blocks incorporating the cyclobutane scaffold, such as 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid, inherit a structural motif with demonstrated clinical translatability, de-risking lead optimization programs relative to scaffolds with no approved drug precedent.

Scaffold precedent
Class-level
9 FDA-approved drugs contain a cyclobutane substructure
Cyclobutane scaffold has reported drug precedent; does not guarantee individual success
Scaffold-level translational context; procurement de-risking, not validation
Drug discovery Cyclobutane scaffold FDA-approved drugs

Optimal Application Scenarios for 2-(1H-Pyrazol-1-yl)cyclobutane-1-carboxylic acid


Pyrazole-Cyclobutane as a Constrained Phenol Bioisostere

In fragment-based lead generation programs where a phenol-containing fragment hit has been identified but suffers from metabolic instability (e.g., rapid glucuronidation or sulfation), 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid serves as a direct bioisosteric replacement. The pyrazole NH provides a hydrogen-bond donor analogous to the phenol OH, while the additional basic nitrogen offers a supplementary hydrogen-bond acceptor site not present in phenol, potentially enabling additional target contacts that improve binding affinity [1]. The cyclobutane ring imparts conformational constraint (~25° puckered geometry, ~1.5 kcal/mol ring-flipping barrier) that can preorganize the fragment for target binding, providing an entropic advantage over flexible linkers [2]. The carboxylic acid functionality enables rapid amide coupling to generate fragment-grown libraries for SAR exploration. This scenario is particularly relevant when the phenol hit has shown target engagement but poor pharmacokinetic properties, as the pyrazole scaffold is established in the literature as more lipophilic and metabolically stable [1].

Antibacterial Lead Generation: Pyrazole-Carboxylic Acid Scaffolds Against MRSA

For medicinal chemistry programs targeting multidrug-resistant Gram-positive bacteria (MRSA, B. subtilis), 2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid provides a modular core scaffold that can be systematically substituted at the pyrazole 3- and 5-positions to build SAR. The literature establishes that pyrazole-carboxylic acid derivatives achieve MIC values of 0.5–2 µg/mL against MRSA, with the carboxylic acid being essential for activity [3]. The cyclobutane ring offers conformational constraint that can restrict the rotational freedom of substituents, potentially improving target selectivity and reducing off-target effects compared to unconstrained alkyl linkers. The compound's dual synthetic handles (carboxylic acid for amide/ester formation; pyrazole ring for electrophilic substitution or metal-catalyzed cross-coupling) enable rapid parallel library synthesis. This application directly leverages the class-level antibacterial SAR evidence established for pyrazole-carboxylic acid pharmacophores, with the understanding that the unsubstituted core scaffold will require optimization to achieve potent MIC values [4].

Chiral SAR Probes: (1R,2R) Enantiomer for Kinase & GPCR Studies

The availability of the enantiomerically resolved (1R,2R)-2-(1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS 1864003-27-9, 98% purity) enables chiral structure-activity relationship studies where the stereochemistry of the cyclobutane substitution pattern is critical for target engagement. In kinase inhibitor programs, for example, the relative orientation of the pyrazole and carboxylic acid groups can determine whether the molecule accesses the ATP-binding pocket, the allosteric site, or neither. The vicinal (1,2-) substitution pattern of the target compound creates a defined dihedral angle between the pyrazole and carboxylic acid vectors that differs fundamentally from the geminal (1,1-) substitution of the regioisomer (CAS 1469286-32-5) , where both functional groups project from the same carbon center. This scenario is particularly applicable when a racemic hit has shown activity and the program needs to establish which enantiomer is responsible for target engagement before committing to costly asymmetric synthesis scale-up.

Cyclobutane-Pyrazole Scaffolds as Fungicide & Herbicide Leads

Pyrazole-cyclobutane carboxylic acid derivatives have established applications as intermediates in fungicide development, with specific examples including 1-cyclobutyl-5-(difluoromethyl)-1H-pyrazole-4-carboxylic acid serving as a precursor to fungicides targeting crop fungal diseases . The target compound's dual carboxylic acid and pyrazole functionality enables conversion to amide, ester, or hydrazide derivatives commonly employed in agrochemical lead optimization. The cyclobutane scaffold's metabolic stability advantage over acyclic linkers is directly relevant in agrochemical applications where environmental persistence and photostability are critical performance parameters. The compound's moderate molecular weight (166.18) and balanced lipophilicity profile make it suitable for foliar uptake optimization, while the carboxylic acid provides a handle for pro-pesticide strategies (e.g., ester prodrugs for enhanced cuticular penetration).

Application
Selection Property
Validation Focus
Phenol bioisostere replacement
Pyrazole NH donor and metabolic stability context
Target binding affinity and PK profile
Antimicrobial screening studies
Pyrazole-carboxylic acid pharmacophore
MIC and strain-panel endpoints
Chiral SAR probe
Enantiomer-resolved (1R,2R) stereochemistry
Enantiomer-specific target engagement
Agrochemical intermediate research
Cyclobutane scaffold stability and dual functionality
Environmental persistence and foliar uptake context
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